Cas no 86072-53-9 (Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio-)

Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio- structure
86072-53-9 structure
Product Name:Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio-
CAS No:86072-53-9
MF:C14H22N6O3S
MW:354.427880764008
CID:662636
PubChem ID:71414025
Update Time:2025-04-19

Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-S-[2-(dimethylamino)ethyl]-5'-thio-
    • (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-[2-(dimethylamino)ethylsulfanylmethyl]oxolane-3,4-diol
    • 86072-53-9
    • 5'-S-[2-(Dimethylamino)ethyl]-5'-thioadenosine
    • (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-(((2-(dimethylamino)ethyl)thio)methyl)tetrahydrofuran-3,4-diol
    • DTXSID30833520
    • Inchi: 1S/C14H22N6O3S/c1-19(2)3-4-24-5-8-10(21)11(22)14(23-8)20-7-18-9-12(15)16-6-17-13(9)20/h6-8,10-11,14,21-22H,3-5H2,1-2H3,(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
    • InChI Key: LXVDXPZPBUGNIG-IDTAVKCVSA-N
    • SMILES: S(CCN(C)C)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 354.14740976g/mol
  • Monoisotopic Mass: 354.14740976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 148Ų
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